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For Researchers, Scientists, and Drug Development Professionals

Introduction

FR-900137 is a phosphorus-containing antibiotic first isolated from a new strain of
Streptomyces unzenensis.[1] Its discovery in the early 1980s presented a novel chemical
scaffold with broad-spectrum antibacterial activity. This technical guide provides a
comprehensive summary of the known chemical structure and properties of FR-900137, based
on the available scientific literature. However, it is important to note that detailed studies on its
mechanism of action, specific biological targets, and affected signaling pathways are not
extensively documented in publicly accessible research.

Chemical Structure and Physicochemical Properties

The chemical structure of FR-900137 was established as methyl hydrogen N1-methyl N2-(L)-
leucyl phosphorohydrazidate.[2][3] This unique structure, containing a phosphorus-nitrogen
bond, distinguishes it from many other classes of antibiotics. The key physicochemical
properties of FR-900137 are summarized in the table below for easy reference.
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Property Value Reference
Chemical Formula CsH20N304P [4]
Molecular Weight 253.23 g/mol [4]

methyl hydrogen (2-(L-
IUPAC Name leucyl)-1- [4]
methylhydrazinyl)phosphonate

CAS Number 73706-58-8 [4]

Appearance White powder [1]
C--INVALID-LINK--

SMILES Code

C(=0)NN(C)P(=0)(0)OC

Biological Properties and Antibacterial Spectrum

FR-900137 has demonstrated a broad spectrum of activity, inhibiting the growth of a variety of
Gram-positive and Gram-negative bacteria.[1] Notably, it has been reported to be inactive
against Pseudomonas aeruginosa.[1]

Mechanism of Action

The precise mechanism by which FR-900137 exerts its antibacterial effect has not been
elucidated in the available literature. Its unique phosphonohydrazide structure suggests a
potentially novel mode of action that may differ from established antibiotic classes. Further
research is required to identify its specific molecular target(s) and the biochemical pathways it
disrupts within bacterial cells.

Signaling Pathways

There is currently no information available regarding the specific signaling pathways that may
be affected by FR-900137.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, and biological characterization of
FR-900137 are not extensively described in modern scientific literature. The original discovery
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and characterization were reported in 1980, and subsequent detailed methodological
publications are scarce.

For general antimicrobial susceptibility testing, standardized methods such as broth
microdilution or agar dilution would be appropriate to determine the minimum inhibitory
concentration (MIC) against a panel of bacterial strains. A general workflow for such an
experiment is outlined below.

Preparation

Assay Analysis

Prepare standardized bacterial inoculum

E—

|
Prepare serial dilutions of FR-900137 in growth medium

Inoculate dilutions with bacteria Incubate under appropriate conditions (e.g., 37°C, 18-24h) —>| Determine MIC (lowest concentration with no visible growth)

Click to download full resolution via product page

A generalized workflow for determining the Minimum Inhibitory Concentration (MIC) of FR-
900137.

Logical Relationships in Drug Discovery

The investigation of a novel antibiotic like FR-900137 would typically follow a logical
progression from initial discovery to potential clinical application. The following diagram
illustrates this conceptual relationship.
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Conceptual stages in the research and development of a novel antibiotic like FR-900137.

Conclusion and Future Directions
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FR-900137 represents a unique chemical entity with demonstrated broad-spectrum
antibacterial activity. While its initial discovery and structural characterization were significant, a
substantial knowledge gap exists regarding its biological mechanism of action. For drug
development professionals and researchers, FR-900137 presents an opportunity for further
investigation. Future studies should focus on identifying its molecular target, elucidating its
mechanism of action, and conducting comprehensive profiling of its antibacterial efficacy. Such
research would be crucial in determining the potential of FR-900137 or its analogs as future
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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